BENGHE Foundational & Exploratory

Check Availability & Pricing

4-[(4-methylphenyl)methyl]Piperidine CAS
number 92822-01-0

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(4-Methyl-benzyl)-piperidine

Cat. No.: B3023075

An In-Depth Technical Guide to 4-[(4-methylphenyl)methyl]piperidine (CAS No. 92822-01-0)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Piperidine
Scaffold

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of
medicinal chemistry.[1][2][3] Its derivatives are integral to over twenty classes of
pharmaceuticals, ranging from analgesics and antipsychotics to anticancer agents.[1][4][5] The
ring's conformational flexibility and its basic nitrogen atom allow it to engage in critical hydrogen
bonding and ionic interactions with biological targets, making it a privileged scaffold in drug
design. This guide provides a detailed technical overview of a specific, valuable derivative: 4-
[(4-methylphenyl)methyl]piperidine, also known as 4-(4-methylbenzyl)piperidine. We will
explore its chemical properties, synthesis, analytical characterization, and its proven role as a
foundational structure in the development of potent therapeutics.

Core Compound Profile: 4-[(4-
methylphenyl)methyl]piperidine

Understanding the fundamental physicochemical properties of a compound is the first step in
its rational application in research and development.
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Chemical Structure and ldentifiers

The structure consists of a piperidine ring substituted at the 4-position with a 4-methylbenzyl
group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications -
PubMed [pubmed.nchbi.nlm.nih.gov]

o 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications -
PMC [pmc.ncbi.nlm.nih.gov]

e 3. encyclopedia.pub [encyclopedia.pub]
o 4. researchgate.net [researchgate.net]
o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [4-[(4-methylphenyl)methyl]Piperidine CAS number
92822-01-0]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023075#4-4-methylphenyl-methyl-piperidine-cas-
number-92822-01-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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